N-Acetyl-D-methionine
CAS No.: 1509-92-8
Cat. No.: VC21538307
Molecular Formula: C7H13NO3S
Molecular Weight: 191,24 g/mole
* For research use only. Not for human or veterinary use.

CAS No. | 1509-92-8 |
---|---|
Molecular Formula | C7H13NO3S |
Molecular Weight | 191,24 g/mole |
IUPAC Name | (2R)-2-acetamido-4-methylsulfanylbutanoic acid |
Standard InChI | InChI=1S/C7H13NO3S/c1-5(9)8-6(7(10)11)3-4-12-2/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1 |
Standard InChI Key | XUYPXLNMDZIRQH-ZCFIWIBFSA-N |
Isomeric SMILES | CC(=O)N[C@H](CCSC)C(=O)O |
SMILES | CC(=O)NC(CCSC)C(=O)O |
Canonical SMILES | CC(=O)NC(CCSC)C(=O)O |
N-Acetyl-D-methionine is a derivative of the amino acid D-methionine, where an acetyl group is attached to the nitrogen atom. It is classified as an N-acetyl-D-amino acid and is known by several synonyms, including N-Acetylmethionine, D-form, and AC-D-MET-OH . This compound has a molecular formula of C7H13NO3S and a molecular weight of 191.25 g/mol .
Biological and Metabolic Aspects
N-Acetyl-D-methionine is a metabolite found in or produced by Saccharomyces cerevisiae . In terms of metabolism, studies have shown that the acetate moiety of N-acetyl-D-methionine is not readily metabolized to CO2, unlike its L-form counterpart . This suggests differences in how these compounds are processed in biological systems.
Comparative Metabolism
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N-Acetyl-L-methionine: Metabolically equivalent to free L-methionine, indicating that the acetyl group does not hinder its utilization as a source of methionine .
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N-Acetyl-D-methionine: The acetate part is not readily metabolized, suggesting a slower or less efficient metabolic pathway compared to the L-form .
Nutritional and Therapeutic Applications
While N-Acetyl-D-methionine is not widely used in nutritional therapy compared to its L-form, it has potential applications in biochemical research and as a substrate for enzymatic reactions. N-Acetylmethionine (without specifying the D or L form) is used in peritoneal dialysis solutions for patients with renal failure and in nutritional therapy for those with deficiencies .
Research Findings
Compound | Nutritional Potency |
---|---|
L-Methionine | High |
D-Methionine Sulfoxide | Low (4-40%) |
N-Acetyl-D-methionine | Low (4-40%) |
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